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Compound of Interest

Compound Name: 3,4-Benzocoumarin

Cat. No.: B1222585

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed overview of 3,4-Benzocoumarin, a heterocyclic aromatic
compound belonging to the benzocoumarin family. It covers the systematic IUPAC
nomenclature, common synonyms, key physicochemical and biological data, and generalized
synthetic protocols relevant to its production.

IUPAC Nomenclature and Chemical Structure

3,4-Benzocoumarin is a tt-extended derivative of coumarin, a core structure found in many
natural products.[1] The fusion of a benzene ring to the 3 and 4 positions of the coumarin
scaffold results in a distinctive bent-shaped architecture.[1]

The formal and most widely accepted IUPAC name for this compound is 6H-Benzo[c]chromen-
6-one.[2][3]

Common synonyms and alternative names include:

3,4-Benzocoumarin[1]

6H-Dibenzo[b,d]pyran-6-one[1]

2'-Hydroxybiphenyl-2-carboxylic Acid Lactone[2]

6-Dibenzopyrone[1]
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The logical relationship for the nomenclature is visualized below, showing the fusion of a
benzene ring onto a parent coumarin structure to form the final benzocoumarin.

Coumarin :
[(ZH-Chromen-Z-one) {Benzene ng)

Fused at [c] face
(3,4-position)

Parent Scaffold

Results in

6H-Benzo[c]chromen-6-one
(3,4-Benzocoumarin)

Click to download full resolution via product page

Figure 1: Nomenclature derivation of 6H-Benzo[c]chromen-6-one.

Physicochemical and Biological Data

The key identifying and quantitative data for 6H-Benzo[c]chromen-6-one are summarized in the
table below. This class of molecules is noted for its unique photophysical properties and a wide
range of biological activities.[1]
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Property Value Reference(s)
IUPAC Name 6H-Benzo[c]chromen-6-one [2][3]
Synonym 3,4-Benzocoumarin [1]
CAS Number 2005-10-9 [21[31[41[5]
PubChem CID 16173 [2]
Molecular Formula C13HsO2 [2][41[5]
Molecular Weight 196.2 g/mol [21[41[5]
Biological Activity ICs0 0f 919.2 ng/mL (antibody o

sensibility)
Appearance White to Yellow powder/crystal [1]

Experimental Protocols: General Synthesis

The synthesis of benzocoumarins can be achieved through various established organic
reactions. While specific protocols are substrate-dependent, a generalized workflow often
involves the cyclization of a biaryl precursor. Key methods for constructing the coumarin core,
which can be adapted for benzocoumarin synthesis, include the Pechmann, Perkin,
Knoevenagel, and Wittig reactions.

A common strategy for synthesizing 6H-Benzo[c]chromen-6-one involves the intramolecular
cyclization (lactonization) of 2'-hydroxybiphenyl-2-carboxylic acid or its derivatives. The general
workflow is depicted below.
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Step 1: Precursor Synthesis

Biphenyl or Naphthalene
Derivatives

Functionalization
(e.g., Oxidation, Hydrolysis)

2'-Hydroxybiphenyl-
2-carboxylic Acid

Acid or Heat
Catalysis

Step 2: Cyclization

Intramolecular
Lactonization

Purification

Step 3: Final Product

6H-Benzo[c]chromen-6-one

Click to download full resolution via product page

Figure 2: Generalized workflow for the synthesis of 6H-Benzo[c]chromen-6-one.

A typical experimental protocol would involve:

o Preparation of Precursor: Synthesizing or obtaining the 2'-hydroxybiphenyl-2-carboxylic acid
precursor.
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e Lactonization: Heating the precursor, often in the presence of a dehydrating agent or acid
catalyst (e.g., acetic anhydride, sulfuric acid), to induce intramolecular esterification, forming
the lactone ring.

« |solation and Purification: Cooling the reaction mixture, precipitating the crude product, and
purifying it through techniques such as recrystallization or column chromatography to yield
the final product.

Overview of Biological Activities

Benzocoumarins as a class have garnered significant interest in drug development due to their
broad spectrum of pharmacological properties. These activities are often linked to their specific
substitution patterns and ring fusion positions. While research into the specific pathways of 6H-
Benzo[c]chromen-6-one is ongoing, the broader benzocoumarin family has demonstrated
notable effects in several key areas.

Benzocoumarins

Antioxidant Antimicrobial Immunomodulatory

Click to download full resolution via product page
Figure 3: Reported biological activities of the benzocoumarin chemical class.
Key reported bioactivities for the benzocoumarin scaffold include:

» Anticancer Properties: They have shown potential as inhibitors of cellular proliferation in
various carcinoma cell lines.

» Antioxidant Effects: The phenolic nature of some derivatives contributes to antioxidant
activity.

» Antimicrobial and Anti-infective Activity.
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e Immunomodulatory Effects.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. 6H-Benzo[c]chromen-6-one 2005-10-9 | TCI EUROPE N.V. [tcichemicals.com]

e 2. americanelements.com [americanelements.com]

o 3. 6H-BENZO[C]CHROMEN-6-ONE AldrichCPR | Sigma-Aldrich [sigmaaldrich.com]
e 4. calpaclab.com [calpaclab.com]

e 5. hoffmanchemicals.com [hoffmanchemicals.com]

 To cite this document: BenchChem. [A Technical Guide to 3,4-Benzocoumarin:
Nomenclature, Properties, and Synthesis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1222585#3-4-benzocoumarin-iupac-nomenclature-
and-synonyms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1222585?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

